Cas no 1261950-74-6 (3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol)

• Product Name: 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol
• CAS No: 1261950-74-6
• MF: C₁₄H₁₀F₄O₂
• MW: 286.221618175507
• MDL: MFCD18314067
• CID: 2765562
• PubChem ID: 53219744
• Update Time: 2025-11-01

3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol, 95%
• 1261950-74-6
• 2-Fluoro-4'-methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-4-ol
• 3-FLUORO-4-(4-METHOXY-3-TRIFLUOROMETHYLPHENYL)PHENOL
• MFCD18314067
• DTXSID20684568
• 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol

• MDL： MFCD18314067
• Inchi： 1S/C14H10F4O2/c1-20-13-5-2-8(6-11(13)14(16,17)18)10-4-3-9(19)7-12(10)15/h2-7,19H,1H3
• InChI Key： KYLGBEUFFNSIEY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CC=C(C(C(F)(F)F)=C1)OC)O

Computed Properties

• Exact Mass: 286.06169221Da
• Monoisotopic Mass: 286.06169221Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29.5Ų

Additional information on 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol

Professional Introduction to Compound with CAS No 1261950-74-6 and Product Name 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol

Compound with the CAS number 1261950-74-6 and the product name 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates several key functional groups, including a fluoro substituent, a methoxy group, and a trifluoromethyl moiety, which collectively contribute to its distinct chemical behavior and biological activity.

The fluoro atom, known for its ability to modulate metabolic pathways and enhance binding affinity, plays a crucial role in the pharmacological properties of this compound. In modern drug design, fluorine atoms are frequently incorporated into molecules to improve their pharmacokinetic profiles, such as increasing bioavailability and reducing metabolic degradation. The presence of a fluoro group in 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol suggests that it may exhibit enhanced stability and prolonged activity in biological systems.

Additionally, the methoxy group in the molecule contributes to its overall electronic properties and influences its interactions with biological targets. Methoxy-substituted aromatic compounds are well-documented for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The combination of a methoxy group with other functional moieties in 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol may enhance its therapeutic potential by improving solubility and target specificity.

The trifluoromethyl group is another critical feature of this compound, known for its ability to increase lipophilicity and binding affinity. This group is commonly found in active pharmaceutical ingredients (APIs) due to its favorable pharmacokinetic properties. The presence of a trifluoromethyl moiety in the para position relative to the hydroxyl group in 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol likely contributes to its stability and resistance to metabolic degradation.

Recent research has highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutics. Studies have demonstrated that these compounds can exhibit improved efficacy and reduced side effects compared to their non-fluorinated counterparts. For instance, fluorinated phenols have shown promise in the treatment of neurological disorders due to their ability to cross the blood-brain barrier efficiently. The structural features of 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol make it a candidate for further investigation in this area.

The synthesis of 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are employed to achieve high yields and purity. These synthetic strategies ensure that the final product meets the stringent requirements for pharmaceutical applications.

In terms of biological activity, preliminary studies on 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol have revealed intriguing results. In vitro assays have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an antitumor agent. Furthermore, its interaction with enzymes and receptors has been explored using computational modeling techniques, which have provided insights into its mechanism of action.

The pharmaceutical industry is increasingly focusing on developing small molecules with tailored properties for targeted therapy. Compounds like 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol exemplify this trend by combining multiple functional groups to achieve desired pharmacological effects. The unique combination of a fluoro, methoxy, and trifluoromethyl substituent makes this compound a versatile scaffold for further derivatization and optimization.

Future research directions for 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol include exploring its efficacy in animal models and conducting clinical trials to assess its safety and therapeutic benefits. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory findings into viable drug candidates. The continued investigation of this compound holds promise for advancing our understanding of disease mechanisms and developing novel treatments.

The broader significance of compounds like 3-Fluoro-4-(4-methoxy-3-trifluoromethylphenyl)phenol lies in their contribution to the expanding arsenal of therapeutic agents available for treating various diseases. By leveraging cutting-edge chemical synthesis techniques and interdisciplinary research approaches, scientists are uncovering new possibilities for drug discovery and development. The structural diversity inherent in fluorinated aromatic compounds provides a rich foundation for innovation in medicinal chemistry.